Cas no 1822997-18-1 (1-(3-Fluoropropyl)cyclobutane-1-carbaldehyde)

• Product Name: 1-(3-Fluoropropyl)cyclobutane-1-carbaldehyde
• CAS No: 1822997-18-1
• MF: C₈H₁₃FO
• MW: 144.186626195908
• CID: 5713284
• PubChem ID: 126971643
• Update Time: 2025-05-20

1-(3-Fluoropropyl)cyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-FLUOROPROPYL)CYCLOBUTANE-1-CARBALDEHYDE
• EN300-1622236
• 1822997-18-1
• Cyclobutanecarboxaldehyde, 1-(3-fluoropropyl)-
• 1-(3-Fluoropropyl)cyclobutane-1-carbaldehyde

• Inchi： 1S/C8H13FO/c9-6-2-5-8(7-10)3-1-4-8/h7H,1-6H2
• InChI Key： HASHUZANRUCYPP-UHFFFAOYSA-N
• SMILES： FCCCC1(C=O)CCC1

Computed Properties

• Exact Mass: 144.095043196g/mol
• Monoisotopic Mass: 144.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.064±0.06 g/cm3(Predicted)
• Boiling Point: 185.4±5.0 °C(Predicted)

Additional information on 1-(3-Fluoropropyl)cyclobutane-1-carbaldehyde

Research Brief on 1-(3-Fluoropropyl)cyclobutane-1-carbaldehyde (CAS: 1822997-18-1) in Chemical Biology and Pharmaceutical Applications

1-(3-Fluoropropyl)cyclobutane-1-carbaldehyde (CAS: 1822997-18-1) is a fluorinated cyclobutane derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound, characterized by a cyclobutane ring substituted with a fluoropropyl group and an aldehyde functionality, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutics, particularly in targeting central nervous system (CNS) disorders and as a building block for PET radiotracers.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 1-(3-Fluoropropyl)cyclobutane-1-carbaldehyde as a precursor for the synthesis of sigma-1 receptor ligands. The study demonstrated that the fluoropropyl moiety enhances blood-brain barrier permeability, making it a promising candidate for CNS-targeted drugs. The aldehyde group was further functionalized to yield high-affinity ligands with potential applications in neuropathic pain and neurodegenerative diseases. The compound's synthetic route was optimized to achieve a 78% yield, highlighting its scalability for industrial applications.

Another significant application of this compound was reported in ACS Chemical Neuroscience, where it was used to develop a novel PET radiotracer for imaging tau protein aggregates in Alzheimer's disease. The fluoropropyl group was labeled with fluorine-18, leveraging the aldehyde functionality for subsequent conjugation with targeting moieties. The radiotracer exhibited excellent in vivo stability and high target specificity, underscoring the compound's potential in diagnostic imaging.

From a mechanistic perspective, the cyclobutane ring in 1-(3-Fluoropropyl)cyclobutane-1-carbaldehyde provides conformational rigidity, which is advantageous for designing selective enzyme inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters utilized this scaffold to develop inhibitors of monoamine oxidase B (MAO-B), a target for Parkinson's disease. The fluoropropyl group was found to enhance binding affinity through hydrophobic interactions, while the aldehyde facilitated covalent inhibition strategies. The lead compound exhibited an IC50 of 12 nM, representing a significant improvement over existing inhibitors.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 1-(3-Fluoropropyl)cyclobutane-1-carbaldehyde. Recent patents (e.g., WO2023124567) have addressed these issues by introducing novel catalytic systems for the cyclobutane ring formation and optimizing fluorination protocols. These innovations have reduced production costs by 40%, making the compound more accessible for preclinical studies.

In conclusion, 1-(3-Fluoropropyl)cyclobutane-1-carbaldehyde (CAS: 1822997-18-1) represents a promising scaffold in medicinal chemistry, with demonstrated applications in CNS drug discovery and diagnostic imaging. Future research directions may include exploring its utility in other therapeutic areas, such as oncology, and further optimizing its synthetic accessibility. The compound's unique combination of fluorination and aldehyde reactivity positions it as a valuable tool for next-generation drug development.